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For researchers, scientists, and drug development professionals, accurately assessing iodine
intake is crucial for understanding its role in health and disease. This guide provides a

comparative overview of common methods for iodine intake assessment, supported by data

from validation studies. We delve into the experimental protocols of key methodologies and

present visual workflows to aid in the selection of the most appropriate assessment tool for

your nutritional studies.

Comparing the Tools: A Quantitative Look at Iodine
Assessment Methods
The selection of an appropriate method to assess iodine intake is a critical decision in the

design of nutritional studies. The choice depends on various factors, including the study's

objectives, the required level of precision, available resources, and the characteristics of the

study population. Here, we present a summary of quantitative data from several cross-

validation studies that compare the performance of different iodine assessment methods. The

primary methods discussed are the Food Frequency Questionnaire (FFQ), the Food Diary (FD)

or Weighed Food Record (WFR), and the measurement of Urinary Iodine Concentration (UIC).
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Study &

Population
Test Method

Reference

Method(s)

Correlation

Coefficient

(r)

Classificatio

n Agreement

(%)

Validity

Coefficient

Kelliher et al.

(2024) - Irish

women (18-

50 years)[1]

47-item I-

FFQ

4-day

Weighed

Food Diary

(FD), UIC

r = 0.434 (vs.

FD)

89% (same

or adjacent

tertile as FD)

I-FFQ: 0.542,

FD: 0.800,

UIC: 0.228

Sleire et al.

(2019) -

Norwegian

pregnant

women[2]

60-item I-

FFQ

6-day Food

Diary (FD),

UIC

r = 0.62 (vs.

FD), r = 0.21

(vs. UIC)

- -

Combet &

Lean (2014) -

U.K. females

of

childbearing

age[3]

17-item I-

FFQ

4-day semi-

quantitative

Food Diaries,

duplicate 24-

h urine

collection

rs = 0.45 (vs.

FD), rs = 0.34

(vs. UIC in

μg/L)

82% (same

or adjacent

quartile as

FD)

FFQ: 0.66,

FD: 0.69,

Urinary

Iodine

Excretion:

0.52

Rosendahl-

Riise et al.

(2023) -

Norwegian

fertile

women[4]

Digital I-

screener

Single 24-

hour recall

(24HR), UIC

r = 0.318 (vs.

24HR), r =

0.122 (vs.

UIC)

83%

(same/adjace

nt tertile as

24HR)

-

Brzezińska et

al. (2017) -

Young Polish

women[5]

IODINE-FFQ
3-day dietary

records
-

>70%

(correctly

classified into

tertiles)

-

In-Depth Look: Experimental Protocols
Detailed methodologies are fundamental for the critical evaluation and replication of research

findings. Below are summaries of the experimental protocols employed in key cross-validation

studies of iodine intake assessment.
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Food Frequency Questionnaire (FFQ) Administration
The Iodine-Specific Food Frequency Questionnaire (I-FFQ) is a dietary assessment tool

designed to estimate habitual iodine intake over a specific period. The administration protocol

generally involves the following steps:

Questionnaire Design: The FFQ consists of a list of food and beverage items that are

significant sources of iodine in the target population's diet. For each item, respondents are

asked to report the frequency of consumption (e.g., per day, week, or month) and, in some

cases, the portion size.

Interviewer- or Self-Administration: FFQs can be interviewer-administered, where a trained

researcher guides the participant through the questionnaire, or self-administered, where the

participant completes it on their own.

Data Processing: The reported frequency of consumption for each food item is multiplied by

its iodine content (obtained from a food composition database) and portion size to calculate

the average daily iodine intake for each participant.

Weighed Food Diary (WFD) / Food Record (FR)
Considered a gold standard for dietary assessment, the weighed food diary provides a detailed

account of all foods and beverages consumed over a specified number of days. The protocol

typically includes:

Participant Instruction: Participants receive detailed instructions and a recording booklet.

They are trained by a researcher on how to accurately weigh and record all food and

beverage items at the time of consumption.

Data Recording: For each food item, the participant records a detailed description (including

brand names and cooking methods), the weight of the portion served, and the weight of any

leftovers. This is typically done over a period of 3 to 7 consecutive days to capture daily

variations in intake.

Data Analysis: Trained nutritionists or researchers review the diaries for completeness and

clarity, and may follow up with participants to resolve any ambiguities. The weight of each
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food item consumed is then converted into nutrient intake using a comprehensive food

composition database.

24-Hour Dietary Recall
The 24-hour dietary recall is a retrospective method where a trained interviewer prompts the

respondent to recall all foods and beverages consumed in the preceding 24 hours. A structured

approach, often the "multiple-pass method," is used to enhance the accuracy of the recall:

First Pass: The respondent provides a quick list of all foods and beverages consumed.

Second Pass: The interviewer probes for details about each item, including preparation

methods, portion sizes, and any additions (e.g., sauces, condiments). Food models and

other visual aids may be used to assist with portion size estimation[6].

Third Pass: The interviewer reviews the list with the respondent to ensure all items, including

snacks and beverages, have been recorded.

Final Review: The interviewer reads back the recorded information to the respondent for final

confirmation.

Urinary Iodine Concentration (UIC) Measurement
Urinary iodine concentration is a widely used biomarker of recent iodine intake. The protocol

for its measurement involves:

Sample Collection: Participants provide a spot urine sample. For a more representative

measure, some studies may collect multiple spot samples over consecutive days or a 24-

hour urine collection.

Laboratory Analysis: The iodine concentration in the urine is typically measured using the

Sandell-Kolthoff reaction, a spectrophotometric method based on the catalytic role of iodine
in the reduction of ceric ammonium sulfate by arsenious acid. Inductively coupled plasma

mass spectrometry (ICP-MS) is another highly sensitive and accurate method used for UIC

determination.

Visualizing the Validation Process
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To better understand the relationships and workflows in cross-validation studies, the following

diagrams have been generated using Graphviz.
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Workflow of a Cross-Validation Study for Iodine Intake Assessment.
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Logical Relationships in Cross-Validating Iodine Assessment Methods.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b045235?utm_src=pdf-body-img
https://www.benchchem.com/product/b045235?utm_src=pdf-body
https://www.benchchem.com/product/b045235?utm_src=pdf-body-img
https://www.benchchem.com/product/b045235?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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